Cas no 61166-72-1 (Benzene, 4-(2,3-dimethylphenoxy)-1-methyl-2-(propylsulfinyl)-)

• Product Name: Benzene, 4-(2,3-dimethylphenoxy)-1-methyl-2-(propylsulfinyl)-
• CAS No: 61166-72-1
• MF: C₁₈H₂₂O₂S
• MW: 302.431084156036
• CID: 490011
• PubChem ID: 71398760
• Update Time: 2025-04-19

Benzene, 4-(2,3-dimethylphenoxy)-1-methyl-2-(propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(2,3-dimethylphenoxy)-1-methyl-2-(propylsulfinyl)-
• 1,2-dimethyl-3-(4-methyl-3-propylsulfinylphenoxy)benzene
• DTXSID40820168
• 61166-72-1
• 1,2-Dimethyl-3-[4-methyl-3-(propane-1-sulfinyl)phenoxy]benzene

• Inchi： 1S/C18H22O2S/c1-5-11-21(19)18-12-16(10-9-14(18)3)20-17-8-6-7-13(2)15(17)4/h6-10,12H,5,11H2,1-4H3
• InChI Key： HSMFMSBCHRCOJG-UHFFFAOYSA-N
• SMILES： S(CCC)(C1C=C(C=CC=1C)OC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 302.13416
• Monoisotopic Mass: 302.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 26.3